Cas no 154227-58-4 (3-(3-Thienyl)pentanedioic acid)

• Product Name: 3-(3-Thienyl)pentanedioic acid
• CAS No: 154227-58-4
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD24387757
• CID: 5042148
• PubChem ID: 21770062
• Update Time: 2023-08-25

3-(3-Thienyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-thienyl)pentanedioic acid
• 3-thiophen-3-ylpentanedioic acid
• MLS002206491
• HMS2195E15
• HMS3351G06
• SMR001295307
• 3-(3-Thienyl)pentanedioic acid

• MDL： MFCD24387757
• Inchi： 1S/C9H10O4S/c10-8(11)3-7(4-9(12)13)6-1-2-14-5-6/h1-2,5,7H,3-4H2,(H,10,11)(H,12,13)
• InChI Key： NDKMKXGFJATBFZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 0.6
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives